Cas no 77591-33-4 (Thymosin beta 4)

Thymosin beta 4 Properties

Names and Identifiers

• Thymosin beta 4 acetate
• Fx Peptide
• Thymosin Beta 4
• Thymosin β4 Acetate
• Thymosin β4
• TB500
• Thymosin β4 (human, bovine, horse, rat)
• Thymosin-4 Acetate
• Thymosin beta(4)
• Thymosin ?4
• EX-A7410
• Thymosin beta4
• Tbeta4
• Thymosin beta4 (human)
• GLXC-25753
• 77591-33-4
• Thymosin beta4 Acetate
• Thymosin beta4 (ox)
• AKOS024457598
• WHO 10716
• DTXSID70228259
• AC-8936
• 2D5MRE3SSY
• UNII-2D5MRE3SSY
• PD133788
• Timbetasin [USAN]
• Timbetasin
• DA-79183
• +Expand

• MDL： MFCD00082073
• InChIKey： UGPMCIBIHRSCBV-UHFFFAOYSA-N
• Inchi： 1S/C212H350N56O78S/c1-16-106(7)166(261-190(323)131(64-75-160(292)293)231-172(305)109(10)228-174(307)134(78-91-347-15)245-196(329)140(98-165(302)303)255-201(334)147-53-39-88-266(147)209(342)135(52-29-38-87-221)250-197(330)139(97-164(300)301)254-198(331)143(100-269)229-113(14)276)204(337)246-129(62-73-158(288)289)187(320)233-118(47-24-33-82-216)179(312)252-137(94-114-42-19-18-20-43-114)194(327)253-138(96-163(298)299)195(328)237-121(50-27-36-85-219)181(314)258-144(101-270)199(332)239-119(48-25-34-83-217)178(311)251-136(92-104(3)4)193(326)236-116(45-22-31-80-214)175(308)235-122(51-28-37-86-220)189(322)263-168(110(11)273)207(340)249-133(66-77-162(296)297)192(325)264-169(111(12)274)206(339)248-126(58-69-152(224)279)184(317)243-128(61-72-157(286)287)186(319)234-120(49-26-35-84-218)180(313)256-142(95-153(225)280)211(344)268-90-40-54-148(268)202(335)257-141(93-105(5)6)210(343)267-89-41-55-149(267)203(336)259-145(102-271)200(333)238-117(46-23-32-81-215)177(310)244-132(65-76-161(294)295)191(324)265-170(112(13)275)208(341)262-167(107(8)17-2)205(338)247-130(63-74-159(290)291)188(321)241-125(57-68-151(223)278)183(316)242-127(60-71-156(284)285)185(318)232-115(44-21-30-79-213)176(309)240-124(56-67-150(222)277)173(306)227-108(9)171(304)226-99-154(281)230-123(59-70-155(282)283)182(315)260-146(103-272)212(345)346/h18-20,42-43,104-112,115-149,166-170,269-275H,16-17,21-41,44-103,213-221H2,1-15H3,(H2,222,277)(H2,223,278)(H2,224,279)(H2,225,280)(H,226,304)(H,227,306)(H,228,307)(H,229,276)(H,230,281)(H,231,305)(H,232,318)(H,233,320)(H,234,319)(H,235,308)(H,236,326)(H,237,328)(H,238,333)(H,239,332)(H,240,309)(H,241,321)(H,242,316)(H,243,317)(H,244,310)(H,245,329)(H,246,337)(H,247,338)(H,248,339)(H,249,340)(H,250,330)(H,251,311)(H,252,312)(H,253,327)(H,254,331)(H,255,334)(H,256,313)(H,257,335)(H,258,314)(H,259,336)(H,260,315)(H,261,323)(H,262,341)(H,263,322)(H,264,325)(H,265,324)(H,282,283)(H,284,285)(H,286,287)(H,288,289)(H,290,291)(H,292,293)(H,294,295)(H,296,297)(H,298,299)(H,300,301)(H,302,303)(H,345,346)
• SMILES： S(C([H])([H])[H])C([H])([H])C([H])([H])C([H])(C(N([H])C([H])(C(N([H])C([H])(C(N([H])C([H])(C(N([H])C([H])(C(N([H])C([H])(C(N([H])C([H])(C(N([H])C([H])(C(N([H])C([H])(C(N([H])C([H])(C([H])([H])O[H])C(N([H])C([H])(C([H])([H])C([H])([H])C([H])([H])C([H])([H])N([H])[H])C(N([H])C([H])(C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])C(N([H])C([H])(C([H])([H])C([H])([H])C([H])([H])C([H])([H])N([H])[H])C(N([H])C([H])(C([H])([H])C([H])([H])C([H])([H])C([H])([H])N([H])[H])C(N([H])C([H])(C([H])(C([H])([H])[H])O[H])C(N([H])C([H])(C([H])([H])C([H])([H])C(=O)O[H])C(N([H])C([H])(C([H])(C([H])([H])[H])O[H])C(N([H])C([H])(C([H])([H])C([H])([H])C(N([H])[H])=O)C(N([H])C([H])(C([H])([H])C([H])([H])C(=O)O[H])C(N([H])C([H])(C([H])([H])C([H])([H])C([H])([H])C([H])([H])N([H])[H])C(N([H])C([H])(C([H])([H])C(N([H])[H])=O)C(N1C([H])([H])C([H])([H])C([H])([H])C1([H])C(N([H])C([H])(C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])C(N1C([H])([H])C([H])([H])C([H])([H])C1([H])C(N([H])C([H])(C(N([H])C([H])(C(N([H])C([H])(C(N([H])C([H])(C(N([H])C([H])(C(N([H])C([H])(C(N([H])C([H])(C(N([H])C([H])(C(N([H])C([H])(C(N([H])C([H])(C(N([H])C([H])(C(N([H])C([H])([H])C(N([H])C([H])(C(N([H])C([H])(C(=O)O[H])C([H])([H])O[H])=O)C([H])([H])C([H])([H])C(=O)O[H])=O)=O)C([H])([H])[H])=O)C([H])([H])C([H])([H])C(N([H])[H])=O)=O)C([H])([H])C([H])([H])C([H])([H])C([H])([H])N([H])[H])=O)C([H])([H])C([H])([H])C(=O)O[H])=O)C([H])([H])C([H])([H])C(N([H])[H])=O)=O)C([H])([H])C([H])([H])C(=O)O[H])=O)C([H])(C([H])([H])[H])C([H])([H])C([H])([H])[H])=O)C([H])(C([H])([H])[H])O[H])=O)C([H])([H])C([H])([H])C(=O)O[H])=O)C([H])([H])C([H])([H])C([H])([H])C([H])([H])N([H])[H])=O)C([H])([H])O[H])=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)C([H])([H])C([H])([H])C([H])([H])C([H])([H])N([H])[H])=O)C([H])([H])C(=O)O[H])=O)C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O)C([H])([H])C([H])([H])C([H])([H])C([H])([H])N([H])[H])=O)C([H])([H])C([H])([H])C(=O)O[H])=O)C([H])(C([H])([H])[H])C([H])([H])C([H])([H])[H])=O)C([H])([H])C([H])([H])C(=O)O[H])=O)C([H])([H])[H])=O)N([H])C(C([H])(C([H])([H])C(=O)O[H])N([H])C(C1([H])C([H])([H])C([H])([H])C([H])([H])N1C(C([H])(C([H])([H])C([H])([H])C([H])([H])C([H])([H])N([H])[H])N([H])C(C([H])(C([H])([H])C(=O)O[H])N([H])C(C([H])(C([H])([H])O[H])N([H])C(C([H])([H])[H])=O)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 4962.493027g/mol
• Surface Charge: 0
• XLogP3: -43.5
• Hydrogen Bond Donor Count: 72
• Hydrogen Bond Acceptor Count: 88
• Rotatable Bond Count: 180
• Monoisotopic Mass: 4960.486317g/mol
• Monoisotopic Mass: 4960.486317g/mol
• Topological Polar Surface Area: 2250Ų
• Heavy Atom Count: 347
• Complexity: 12200
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 47
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• PSA: 2220.68
• Boiling Point: No data available
• Melting Point: No data available
• Color/Form: No data avaiable
• Density: 1.5±0.1 g/cm3